Cas no 781640-33-3 (2H-Pyrido[1,2-a]pyrazine-6-methanol,octahydro-, (6R,9aR)-rel-)

2H-Pyrido[1,2-a]pyrazine-6-methanol,octahydro-, (6R,9aR)-rel- structure
781640-33-3 structure
Product Name:2H-Pyrido[1,2-a]pyrazine-6-methanol,octahydro-, (6R,9aR)-rel-
CAS No:781640-33-3
MF:C9H18N2O
MW:170.252022266388
CID:553898
PubChem ID:68681806
Update Time:2025-04-19

2H-Pyrido[1,2-a]pyrazine-6-methanol,octahydro-, (6R,9aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrido[1,2-a]pyrazine-6-methanol,octahydro-, (6R,9aR)-rel-
    • (6R,9aR)-Octahydro-2H-pyrido[1,2-a]pyrazin-6-ylmethanol
    • (6S,9AS)-OCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-6-YLMETHANOL
    • 2H-Pyrido[1,2-a]pyrazine-6-methanol,octahydro-,(6R,9aR)-rel-(9CI)
    • SCHEMBL3539084
    • 781640-33-3
    • Inchi: 1S/C9H18N2O/c12-7-9-3-1-2-8-6-10-4-5-11(8)9/h8-10,12H,1-7H2/t8-,9-/m0/s1
    • InChI Key: ITBZIIRMASQCRM-IUCAKERBSA-N
    • SMILES: OC[C@@H]1CCC[C@H]2CNCCN21

Computed Properties

  • Exact Mass: 170.142
  • Monoisotopic Mass: 170.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 35.50000
  • LogP: 0.07170
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